Cas no 1171589-44-8 (2-[5-(morpholin-4-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]acetonitrile hydrobromide)

• Product Name: 2-[5-(morpholin-4-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]acetonitrile hydrobromide
• CAS No: 1171589-44-8
• MF: C₁₁H₁₆BrN₅O
• MW: 314.181640625
• CID: 4574817
• Update Time: 2025-07-18

2-[5-(morpholin-4-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]acetonitrile hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(morpholin-4-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]acetonitrile hydrobromide

• Inchi： 1S/C11H15N5O.BrH/c1-2-5-16-10(3-4-12)13-14-11(16)15-6-8-17-9-7-15;/h2H,1,3,5-9H2;1H
• InChI Key： WKHGAVBISJFCPK-UHFFFAOYSA-N
• SMILES： C(N1C(=NN=C1N1CCOCC1)CC#N)C=C.Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-[5-(morpholin-4-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]acetonitrile hydrobromide

Comprehensive Overview of 2-[5-(morpholin-4-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]acetonitrile hydrobromide (CAS No. 1171589-44-8)

The compound 2-[5-(morpholin-4-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]acetonitrile hydrobromide (CAS No. 1171589-44-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique triazole and morpholine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

One of the key structural components of this compound is the 4H-1,2,4-triazole ring, a heterocyclic scaffold known for its versatility in drug design. The presence of the morpholin-4-yl group further enhances its pharmacological profile, as morpholine derivatives are frequently employed in the synthesis of bioactive molecules. Additionally, the prop-2-en-1-yl (allyl) substituent introduces reactivity that can be leveraged in further chemical modifications, making this compound a valuable intermediate in synthetic chemistry.

In recent years, the scientific community has shown growing interest in triazole-based compounds due to their broad-spectrum applications, ranging from antimicrobial agents to kinase inhibitors. The incorporation of a nitrile group (acetonitrile) in the structure of 2-[5-(morpholin-4-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]acetonitrile hydrobromide adds another layer of functionality, as nitriles are often used as precursors for carboxylic acids, amides, and other derivatives in medicinal chemistry.

The hydrobromide salt form of this compound improves its solubility and stability, which are critical factors for its handling and storage in laboratory settings. This property is particularly important for researchers who require consistent and reliable performance in their experiments. The salt form also facilitates the compound's use in various biological assays, where solubility can significantly impact results.

From a synthetic perspective, the preparation of 2-[5-(morpholin-4-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]acetonitrile hydrobromide involves multi-step organic reactions, often starting from readily available precursors such as morpholine and allyl bromide. The optimization of these synthetic routes is a topic of ongoing research, with efforts focused on improving yield, purity, and scalability. Green chemistry principles are increasingly being applied to reduce the environmental impact of these processes.

In the context of current trends, this compound aligns with the growing demand for small-molecule therapeutics and targeted drug delivery systems. Its structural motifs are compatible with modern drug design strategies, such as fragment-based drug discovery and computational modeling. Researchers are also exploring its potential in covalent inhibitor development, where the allyl group could play a role in forming irreversible bonds with target proteins.

The analytical characterization of 2-[5-(morpholin-4-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]acetonitrile hydrobromide typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's identity, purity, and consistency, which are essential for reproducible research outcomes. Advanced spectroscopic techniques, including 2D NMR, are often employed to confirm the structure and resolve any ambiguities.

Given the increasing focus on personalized medicine and precision therapeutics, compounds like 2-[5-(morpholin-4-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]acetonitrile hydrobromide are being investigated for their potential to address unmet medical needs. Its modular structure allows for derivatization, enabling the exploration of structure-activity relationships (SAR) to optimize its biological properties. This approach is particularly relevant in the development of kinase inhibitors and GPCR modulators, where small structural changes can lead to significant differences in activity.

In summary, 2-[5-(morpholin-4-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]acetonitrile hydrobromide (CAS No. 1171589-44-8) represents a promising candidate for further research in drug discovery and development. Its unique combination of triazole, morpholine, and allyl functionalities, along with its hydrobromide salt form, makes it a versatile and valuable tool for scientists working in the fields of medicinal chemistry and pharmacology. As research continues to uncover its full potential, this compound is likely to remain a subject of interest for years to come.